Cyclopropyl(imino)(2-methylbutyl)-lambda6-sulfanone
CAS No.:
Cat. No.: VC17693685
Molecular Formula: C8H17NOS
Molecular Weight: 175.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C8H17NOS |
|---|---|
| Molecular Weight | 175.29 g/mol |
| IUPAC Name | cyclopropyl-imino-(2-methylbutyl)-oxo-λ6-sulfane |
| Standard InChI | InChI=1S/C8H17NOS/c1-3-7(2)6-11(9,10)8-4-5-8/h7-9H,3-6H2,1-2H3 |
| Standard InChI Key | AGXUZUWKVFYSPT-UHFFFAOYSA-N |
| Canonical SMILES | CCC(C)CS(=N)(=O)C1CC1 |
Introduction
Cyclopropyl(imino)(2-methylbutyl)-lambda6-sulfanone is a complex organic compound that has garnered significant attention in both organic chemistry and medicinal research. This compound features a unique structural arrangement, including a cyclopropyl group, an imino functional group, and a lambda6-sulfanone moiety. Its potential biological activities and diverse applications make it an interesting subject for further investigation.
Key Features:
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Molecular Formula: C₈H₁₇NOS
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Molecular Weight: Approximately 175.29 g/mol
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CAS Number: 2060007-84-1
Synthesis of Cyclopropyl(imino)(2-methylbutyl)-lambda6-sulfanone
The synthesis of Cyclopropyl(imino)(2-methylbutyl)-lambda6-sulfanone typically involves the reaction of cyclopropylamine with 2-methylbutyl isocyanate under controlled conditions. This reaction is conducted in an organic solvent, often requiring specific temperature and pressure settings to optimize yield and purity.
Synthesis Steps:
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Starting Materials: Cyclopropylamine and 2-methylbutyl isocyanate.
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Reaction Conditions: Organic solvent, controlled temperature, and pressure.
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Product Formation: Cyclopropyl(imino)(2-methylbutyl)-lambda6-sulfanone.
Potential Biological Activities
Research indicates that Cyclopropyl(imino)(2-methylbutyl)-lambda6-sulfanone may exhibit antimicrobial and anticancer properties. The imino group can form hydrogen bonds with biomolecules, influencing their conformations and functions.
Potential Applications:
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Antimicrobial Activity: Inhibiting microbial growth through interaction with cellular targets.
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Anticancer Activity: Interfering with cancer cell proliferation and survival pathways.
Research Findings and Applications
Cyclopropyl(imino)(2-methylbutyl)-lambda6-sulfanone has potential applications in various fields, including medicinal chemistry and drug development. Its unique structural features make it a candidate for further investigation into its biological effects and therapeutic potential.
Data Table: Comparison of Related Compounds
| Compound Name | Molecular Formula | Molecular Weight | Unique Features |
|---|---|---|---|
| Cyclopropyl(imino)(2-methylbutyl)-lambda6-sulfanone | C₈H₁₇NOS | 175.29 g/mol | Cyclopropyl and 2-methylbutyl groups |
| Cyclopropyl(imino)(3-methylbutan-2-yl)-lambda6-sulfanone | C₉H₁₃NOS | 191.33 g/mol | Branched alkyl chain |
| Imino(methyl)(3-methylbutyl)-lambda6-sulfanone | C₆H₁₅NOS | 149.26 g/mol | Methyl and 3-methylbutyl groups |
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